2,6-Difluoro-4-(1-hydroxy-1-methylethyl)benzaldehyde

• Molecular Formula: C10H10F2O2
• Molecular Weight: 200.18 g/mol
• IUPAC Name: 2,6-difluoro-4-(2-hydroxypropan-2-yl)benzaldehyde
• InChI: InChI=1S/C10H10F2O2/c1-10(2,14)6-3-8(11)7(5-13)9(12)4-6/h3-5,14H,1-2H3
• InChI Key: FUDRFEKIGNADQX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC(=C(C(=C1)F)C=O)F)O

Description

2,6-Difluoro-4-(1-hydroxy-1-methylethyl)benzaldehyde is a useful research compound. Its molecular formula is C10H10F2O2 and its molecular weight is 200.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Amberlist-15(wet) (0.64 g, 6.56 mmol) was added to a solution of 2-[4-(diethoxymethyl)-3,5-difluorophenyl]propan-2-ol (1.8 g, 6.56 mmol) in THF (33 mL) and water (5.3 mL). The mixture was vigorously stirred under argon at room temperature overnight. The reaction was then filtered through a fritted funnel. The filtrate was diluted with ethyl acetate and washed with saturated aqueous sodium bicarbonate, dried over magnesium sulfate, filtered, and concentrated in vacuo to afford the title compound. 1H NMR (400 MHz, CDCl3): δ 10.23 (s, 1H), 7.05 (d, 2H), 5.23 (s, 1H), 1.50 (s, 6H).